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Compound of Interest

Compound Name: 4-Iodo-4'-nitro-1,1'-biphenyl

Cat. No.: B184986 Get Quote

This technical guide provides comprehensive information on the chemical properties, synthesis,

and key data for 4-Iodo-4'-nitro-1,1'-biphenyl, tailored for researchers, scientists, and

professionals in drug development.

Core Compound Data
4-Iodo-4'-nitro-1,1'-biphenyl is a substituted biphenyl compound characterized by the

presence of an iodo group and a nitro group at the 4 and 4' positions, respectively. These

functional groups make it a valuable intermediate in organic synthesis.

Property Value

Molecular Formula C₁₂H₈INO₂

Molecular Weight 325.11 g/mol [1]

CAS Number 29170-08-9[1]

IUPAC Name 4-iodo-4'-nitro-1,1'-biphenyl

Melting Point 216 °C

Boiling Point 397.7 °C at 760 mmHg

InChI Key YEDVRRNLTGKJSW-UHFFFAOYSA-N

Physical Form
Solid, slightly pale yellow to yellow crystal

powder

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b184986?utm_src=pdf-interest
https://www.benchchem.com/product/b184986?utm_src=pdf-body
https://www.benchchem.com/product/b184986?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/substance/bbe4iodo4nitro11biphenyl3251129170089
https://www.sigmaaldrich.com/US/en/substance/bbe4iodo4nitro11biphenyl3251129170089
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184986?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
A common and effective method for the synthesis of substituted biphenyls like 4-Iodo-4'-nitro-
1,1'-biphenyl is the Suzuki-Miyaura cross-coupling reaction. This reaction involves the

palladium-catalyzed coupling of an aryl halide with an arylboronic acid.

Exemplary Synthesis Protocol: Suzuki-Miyaura Cross-Coupling

This protocol describes the synthesis of 4-Iodo-4'-nitro-1,1'-biphenyl from 1-iodo-4-

nitrobenzene and 4-iodophenylboronic acid.

Materials:

1-bromo-4-nitrobenzene or 1-iodo-4-nitrobenzene

4-Iodophenylboronic acid

Palladium(II) acetate (Pd(OAc)₂) or Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄)

A suitable base (e.g., potassium carbonate, sodium carbonate)

An appropriate solvent system (e.g., 1,4-dioxane, toluene, ethanol/water mixture)

Inert gas (Nitrogen or Argon)

Procedure:

Reaction Setup: In a round-bottom flask, combine 1-bromo-4-nitrobenzene (1.0 eq), 4-

iodophenylboronic acid (1.1 eq), and the palladium catalyst (e.g., 2-5 mol% Pd(PPh₃)₄).

Solvent and Base Addition: Add the chosen solvent (e.g., toluene) and an aqueous solution

of the base (e.g., 2M K₂CO₃). The mixture should be heterogeneous.

Inert Atmosphere: Purge the flask with an inert gas (e.g., Nitrogen) for 10-15 minutes to

remove oxygen, which can deactivate the catalyst.

Reaction Conditions: Heat the reaction mixture to reflux (typically 80-100 °C) with vigorous

stirring. Monitor the reaction progress using thin-layer chromatography (TLC). The reaction is
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typically complete within 6-24 hours.

Work-up: After the reaction is complete (as indicated by TLC), cool the mixture to room

temperature. Dilute the mixture with water and extract the product with an organic solvent

such as ethyl acetate.

Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium

sulfate, and concentrate under reduced pressure. The crude product can then be purified by

column chromatography on silica gel or by recrystallization from a suitable solvent (e.g.,

ethanol) to yield pure 4-Iodo-4'-nitro-1,1'-biphenyl.

Visualized Synthesis Workflow
The following diagram illustrates the logical workflow of the Suzuki-Miyaura cross-coupling

reaction for the synthesis of 4-Iodo-4'-nitro-1,1'-biphenyl.

1-bromo-4-nitrobenzene

Suzuki Coupling

4-Iodophenylboronic acid Pd(PPh₃)₄ K₂CO₃

4-Iodo-4'-nitro-1,1'-biphenyl

Click to download full resolution via product page

Caption: Suzuki-Miyaura cross-coupling synthesis workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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